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Compound of Interest

Compound Name: MG149

Cat. No.: B15607072

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary
MG149 is a potent and selective small molecule inhibitor of the MYST family of histone

acetyltransferases (HATs), particularly Tip60 (KAT5) and MOF (KAT8).[1][2] It is an analog of

anacardic acid and functions by targeting the acetyl-CoA binding site of these enzymes.[3][4]

This inhibition of HAT activity disrupts downstream signaling pathways, including the p53 and

NF-κB pathways, and has demonstrated potential therapeutic applications in various diseases,

including cancer and inflammatory conditions.[3][5]
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Property Value Reference

CAS Number 1243583-85-8 [3]

Molecular Formula C₂₂H₂₈O₃ [1]

Molecular Weight 340.46 g/mol [3]

IUPAC Name
2-[2-(4-heptylphenyl)ethyl]-6-

hydroxybenzoic acid
[1]

SMILES
CCCCCCCC1=CC=C(C=C1)C

CC2=C(C(=CC=C2)O)C(=O)O
[3]

Appearance Crystalline solid [1]

Solubility
DMSO: >10 mM, 68 mg/mL;

Ethanol: 63 mg/mL
[3][6]

Mechanism of Action and Signaling Pathways
MG149 exerts its biological effects primarily through the competitive inhibition of the histone

acetyltransferases Tip60 and MOF with respect to acetyl-CoA.[2][7] This action prevents the

transfer of acetyl groups to histone and non-histone protein substrates, thereby modulating

gene expression and cellular processes.

Key Signaling Pathways Affected by MG149
p53 Pathway: MG149 has been shown to inhibit the p53 pathway.[3] By preventing the

acetylation of p53, a key tumor suppressor protein, MG149 can influence cell cycle arrest

and apoptosis.

NF-κB Pathway: The NF-κB signaling pathway, a critical regulator of inflammation and cell

survival, is also inhibited by MG149.[3]

PI3K/AKT Pathway: In thyroid cancer cell lines, MG149 treatment has been observed to

reduce the activity of the PI3K/AKT pathway, which is crucial for cell proliferation and

survival.
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c-Myc Acetylation: MG149 suppresses the progression of anaplastic thyroid cancer by

inhibiting the KAT5-mediated acetylation of the oncoprotein c-Myc.

Visualizing the Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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